Cas no 1404479-46-4 ((5S,6S,7S,8R)-2-[2-(4'-methoxyphenyl)ethyl]-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone)

• Product Name: (5S,6S,7S,8R)-2-[2-(4'-methoxyphenyl)ethyl]-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone
• CAS No: 1404479-46-4
• MF: C₁₈H₂₀O₇
• MW: 348.347206115723
• CID: 2042523
• PubChem ID: 70677592
• Update Time: 2025-04-21

(5S,6S,7S,8R)-2-[2-(4'-methoxyphenyl)ethyl]-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone Chemical and Physical Properties

Names and Identifiers

• (5S,6S,7S,8R)-2-[2-(4'-methoxyphenyl)ethyl]-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone
• aquilarone C
• DA-50660
• 1404479-46-4
• CS-0890570
• HY-N12000
• (5S,6S,7S,8R)-5,6,7,8-tetrahydroxy-2-[2-(4-methoxyphenyl)ethyl]-5,6,7,8-tetrahydrochromen-4-one

• Inchi： 1S/C18H20O7/c1-24-10-5-2-9(3-6-10)4-7-11-8-12(19)13-14(20)15(21)16(22)17(23)18(13)25-11/h2-3,5-6,8,14-17,20-23H,4,7H2,1H3
• InChI Key： NRDKOXSXHXTKHR-UHFFFAOYSA-N
• SMILES： COC1C=CC(CCC2OC3=C(C(C(C(C3O)O)O)O)C(=O)C=2)=CC=1

Computed Properties

• Exact Mass: 348.12090297Da
• Monoisotopic Mass: 348.12090297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles